Cas no 1261983-54-3 ([1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro-)

• Product Name: [1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro-
• CAS No: 1261983-54-3
• MF: C₁₄H₉NO₅
• MW: 271.224963903427
• MDL: MFCD18319198
• CID: 2767534
• Update Time: 2025-06-09

[1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro-

• MDL： MFCD18319198
• Inchi： 1S/C14H9NO5/c16-8-9-3-1-2-4-13(9)10-5-11(14(17)18)7-12(6-10)15(19)20/h1-8H,(H,17,18)
• InChI Key： MOJINTACGJYFDE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2C=O)=CC([N+]([O-])=O)=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 271.048
• Monoisotopic Mass: 271.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 100A^2

Additional information on [1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro-

Introduction to [1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro- (CAS No. 1261983-54-3)

[1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro- (CAS No. 1261983-54-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound is characterized by its biphenyl core and the presence of a formyl and nitro group, which confer it with a range of interesting properties and potential applications.

The molecular structure of [1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro- consists of a biphenyl backbone with a carboxylic acid group at the 3-position of one phenyl ring. The 2'-position of the other phenyl ring is substituted with a formyl group, while the 5'-position is substituted with a nitro group. This arrangement of functional groups imparts the molecule with both electron-withdrawing and electron-donating properties, making it an excellent candidate for various chemical reactions and biological studies.

In recent years, the study of [1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro- has been driven by its potential applications in medicinal chemistry. The presence of the nitro group makes it a promising candidate for the development of new drugs targeting various diseases. For instance, research has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The formyl group can also be utilized in bioconjugation reactions to link this molecule to other biomolecules, enhancing its therapeutic potential.

One of the key areas of research involving [1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro- is its role in the development of new materials. The biphenyl core provides rigidity and planarity to the molecule, which are essential properties for applications in organic electronics and photovoltaic devices. Studies have demonstrated that derivatives of this compound can be used as building blocks for self-assembling systems and supramolecular structures, which have potential applications in nanotechnology and materials science.

The synthetic routes to prepare [1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro- have been extensively explored. One common approach involves the reaction of biphenyl derivatives with appropriate reagents to introduce the carboxylic acid, formyl, and nitro groups sequentially. These synthetic methods are well-documented in the literature and can be adapted to produce large quantities of the compound for both research and industrial purposes.

In addition to its chemical properties, [1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro- has been studied for its biological activities. Preliminary studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis. Further research is needed to elucidate the exact mechanisms and to optimize the compound for clinical use.

The environmental impact of [1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro- is another important consideration. While it is not classified as a hazardous substance under current regulations, its potential effects on ecosystems must be carefully evaluated. Studies have shown that proper handling and disposal practices can minimize any adverse environmental impacts associated with this compound.

In conclusion, [1,1'-Biphenyl]-3-carboxylic acid, 2'-formyl-5-nitro- (CAS No. 1261983-54-3) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique molecular structure makes it an attractive candidate for drug development, materials science, and other advanced research areas. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in future scientific advancements.